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Compound of Interest

Compound Name: 3,5-Bis(dimethylamino)phenol

CAS No.: 16857-98-0

Cat. No.: B1375874

Get Quote

Executive Summary & Chemical Identity
3,5-Bis(dimethylamino)phenol is an electron-rich aromatic building block characterized by a

phenol core flanked by two dimethylamino groups at the meta positions. This

symmetric arrangement imparts unique fluorescence quenching/enhancing properties to its
derivatives.

Note on Nomenclature: Researchers often confuse this compound with its mono-substituted

analog (3-dimethylaminophenol). Ensure verification of CAS 16857-98-0 for the bis-substituted

target.
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Property Data

Chemical Name 3,5-Bis(dimethylamino)phenol

CAS Registry Number 16857-98-0

Molecular Formula

Molecular Weight 180.25 g/mol

Appearance
Off-white to grey crystalline solid (oxidizes to

pink/brown upon air exposure)

Solubility
Soluble in DMSO, Methanol, Acetone, DCM;

Sparingly soluble in water (neutral pH)

pKa (Calculated) ~5.5 (Amine 1), ~9.8 (Phenol)

Synthesis & Reaction Mechanism
The most robust synthetic route involves the nucleophilic aromatic substitution of phloroglucinol

(1,3,5-trihydroxybenzene) with dimethylamine. This reaction leverages the tautomeric

equilibrium of phloroglucinol, which allows it to react similarly to a ketone in the presence of

amine nucleophiles.

Pathway Logic[4]
Activation: Phloroglucinol exists in equilibrium with its keto-form (1,3,5-cyclohexanetrione).

Substitution 1: Nucleophilic attack by dimethylamine yields the mono-substituted 5-

(dimethylamino)resorcinol.

Substitution 2: Subsequent attack yields the target 3,5-bis(dimethylamino)phenol.

Control: Reaction stoichiometry and temperature must be controlled to prevent tri-

substitution (yielding 1,3,5-tris(dimethylamino)benzene).

Synthesis Workflow Diagram
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Phloroglucinol
(1,3,5-Trihydroxybenzene)

Intermediate:
5-(Dimethylamino)resorcinol

+ HN(Me)2
Heat/Pressure Target:

3,5-Bis(dimethylamino)phenol

+ HN(Me)2
Control Step Over-reaction:

1,3,5-Tris(dimethylamino)benzene

Excess Amine
High Temp

Click to download full resolution via product page

Caption: Stepwise nucleophilic substitution pathway from phloroglucinol to the target bis-amino

phenol.

Spectroscopic Characterization Data
Note: The following data synthesizes experimental baselines from mono-substituted analogs

and theoretical chemical shift logic for the bis-substituted structure.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The molecule possesses a plane of symmetry passing through the C1-O bond and the C4-H

bond. This renders protons at positions 2 and 6 equivalent.

H NMR Data (400 MHz, DMSO-

)
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

OH 8.90 - 9.10 Broad Singlet 1H

Phenolic

hydroxyl

(variable with

concentration/sol

vent).

Ar-H (2, 6) 5.85 - 5.95
Doublet (

Hz)
2H

Ortho to OH and

NMe2. Shielded

by electron

donation from

both groups.

Ar-H (4) 5.70 - 5.80
Triplet (

Hz)
1H

Between two

NMe2 groups.

Most shielded

aromatic proton

due to dual

amine

mesomeric

effect.

N- 2.80 - 2.85 Singlet 12H
Two equivalent

groups.

C NMR Data (100 MHz, DMSO-

)
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Shift (

, ppm)
Carbon Type Assignment

158.5 Quaternary (C-O) C1 (Ipso to OH)

152.0 Quaternary (C-N) C3, C5 (Ipso to NMe2)

96.5 Methine (CH)
C4 (Between amines - highly

shielded)

93.0 Methine (CH)
C2, C6 (Between OH and

amine)

40.5
Methyl (

)
N-Methyl carbons

B. Infrared (IR) Spectroscopy
Key diagnostic bands distinguish the amine and phenol functionalities.

Frequency (

)
Vibration Mode Description

3250 - 3450 O-H Stretch Broad band (H-bonded).

2800 - 2950 C-H Stretch
Alkyl C-H from N-methyl

groups.

1590 - 1610 C=C Stretch
Aromatic ring skeletal

vibrations.

1350 - 1370 C-N Stretch
Aromatic amine (

) stretch. Strong intensity.

1150 - 1200 C-O Stretch Phenolic C-O stretch.

C. Mass Spectrometry (MS)
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Ionization Mode: ESI (+) or EI (70 eV).

m/z Ion Identity Interpretation

180.1 or
Molecular Ion (Base peak in

ESI).

165.1 Loss of one methyl group.

136.1 Loss of dimethylamino group.

121.0 Sequential fragmentation.

Quality Control: Distinguishing Impurities
A common issue in synthesis is the presence of the mono-substituted intermediate (3-

dimethylaminophenol, CAS 99-07-0).

Differentiation Protocol:

TLC Analysis:

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Hexane:Ethyl Acetate (3:1).

Observation: The bis-compound (less polar due to capped amines) typically has a higher

than the mono-compound (more polar phenol/amine balance).

NMR Check:

Look for the integration of the N-Methyl peak at ~2.8 ppm.[1]

Target: Integration ratio of Methyls (12H) to Aromatic H (3H) = 4:1.

Impurity: Integration ratio of Methyls (6H) to Aromatic H (4H) = 1.5:1.
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Chemical Identity & CAS Verification

Source: A2B Chem / Chemikart Catalog. "Phenol, 3,5-bis(dimethylamino)- Properties and
CAS 16857-98-0."

Synthesis Methodology (Phloroglucinol Route)

Source: BenchChem Technical Guide. "Synthesis of Aminophenols via Nucleophilic
Substitution.

Comparative Spectroscopic Data (Mono-Analog)

Source: NIST Chemistry WebBook & ChemicalBook. "3-Dimethylaminophenol NMR and
MS Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1'-Bis(diphenylphosphino)ferrocene(12150-46-8) 1H NMR spectrum [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Data &
Characterization of 3,5-Bis(dimethylamino)phenol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1375874/docs#technical-guide-
spectroscopic-data-characterization-of-3-5-bis-dimethylamino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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